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Compound of Interest

Compound Name: Azide-PEG3-L-alanine-Fmoc

Cat. No.: B1193213 Get Quote

An In-depth Technical Guide to Azide-PEG3-L-alanine-Fmoc

This technical guide provides a comprehensive overview of the material properties, safety

information, and handling procedures for Azide-PEG3-L-alanine-Fmoc, a key reagent in

biomedical research and drug development. The information is intended for researchers,

scientists, and professionals in the field.

Chemical and Physical Properties
Azide-PEG3-L-alanine-Fmoc is a versatile molecule utilized primarily in peptide synthesis and

bioconjugation.[1][2] It incorporates an azide group for click chemistry reactions, an Fmoc

(fluorenylmethyloxycarbonyl) protecting group for selective deprotection in synthesis, and a

PEG3 spacer to enhance solubility and flexibility.[1] This compound is a key component in the

synthesis of Proteolysis Targeting Chimeras (PROTACs), which are novel therapeutic agents.

[3]

Table 1: Chemical Identification
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Identifier Value

Chemical Name Azide-PEG3-L-alanine-Fmoc

CAS Number 2054345-69-4[1][3][4]

Molecular Formula C24H28N4O7[1][3]

Molecular Weight 484.50 g/mol [1][3]

Synonyms

(S)-2-((((9H-fluoren-9-

yl)methoxy)carbonyl)amino)-3-(2-(2-(2-

azidoethoxy)ethoxy)ethoxy)propanoic acid

Table 2: Physical and Chemical Properties

Property Value

Physical Form Solid, Lumps[5]

Purity ≥95%[1], ≥98%[6]

Solubility
Information not readily available, but the PEG3

spacer is designed to enhance solubility.

Storage Conditions 2-8°C, sealed, dry[1][4][5]

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for Azide-PEG3-L-alanine-Fmoc is not

publicly available, safety data for structurally related compounds provide guidance on handling

and potential hazards.

Table 3: Hazard Identification and Precautionary Measures
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Hazard Category Description and Precautions

Acute Toxicity
May be harmful if inhaled or swallowed.[7] Avoid

breathing dust.[7][8]

Skin Corrosion/Irritation
May cause skin irritation.[8] Wash skin

thoroughly after handling.[8]

Eye Damage/Irritation
May cause serious eye irritation.[8] Wear eye

protection.[8]

Respiratory Sensitization
May cause respiratory irritation.[7][8] Use in a

well-ventilated area.[7][8]

Stability and Reactivity
Stable under recommended storage conditions.

[7] Avoid strong oxidizing agents.[7]

Fire Fighting
Use dry chemical, CO2, water, or foam

extinguishers.[9]

Personal Protective Equipment (PPE):

Respiratory Protection: Use a dust mask (e.g., N95) when handling the solid form.[5]

Hand Protection: Wear impermeable gloves.

Eye Protection: Use safety glasses or goggles.[5]

Skin and Body Protection: Wear a lab coat.

Experimental Protocols
Azide-PEG3-L-alanine-Fmoc is a key reagent in "click chemistry," a method for rapidly and

reliably joining molecular building blocks. The azide group allows for reaction with molecules

containing alkyne groups.[3]

General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC)
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This protocol outlines a general procedure for conjugating Azide-PEG3-L-alanine-Fmoc to an

alkyne-containing molecule.

Dissolution: Dissolve Azide-PEG3-L-alanine-Fmoc and the alkyne-containing molecule in a

suitable solvent (e.g., DMF or a mixture of water and a miscible organic solvent like t-

butanol).

Catalyst Preparation: Prepare a fresh solution of a copper(I) source, such as copper(II)

sulfate with a reducing agent like sodium ascorbate.

Reaction: Add the copper catalyst to the solution containing the azide and alkyne. A copper-

coordinating ligand (e.g., TBTA) can be added to improve reaction efficiency and stability.

Incubation: Allow the reaction to proceed at room temperature with stirring. Reaction times

can vary from 1 to 24 hours.

Monitoring: Monitor the reaction progress using an appropriate analytical technique, such as

TLC, LC-MS, or HPLC.

Purification: Once the reaction is complete, purify the product using column chromatography

or preparative HPLC.

Diagrams
Experimental Workflow for PROTAC Synthesis
The following diagram illustrates a generalized workflow for synthesizing a PROTAC using

Azide-PEG3-L-alanine-Fmoc as a linker.
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PROTAC Synthesis Workflow
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Caption: A generalized workflow for the synthesis of a PROTAC molecule.

Logical Relationship in PROTAC Function
This diagram illustrates the mechanism of action for a PROTAC molecule.
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PROTAC Mechanism of Action
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Caption: The mechanism of action for a PROTAC molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Azide-PEG3-L-alanine-Fmoc material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193213#azide-peg3-l-alanine-fmoc-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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